Chloromethyl 3-fluorobenzoate
Cat. No. B8390812
M. Wt: 188.58 g/mol
InChI Key: AGIJKEDTKNUAHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08318776B2
Procedure details
To 10 ml of dichloroethane were added 1.32 g of zirconium tetrachloride and 1 g of 3-fluorobenzoyl chloride, and the mixture was stirred at room temperature for 20 minutes. The mixture was cooled to 0° C., 0.21 g of trioxane was added, and the mixture was stirred for 1 hour, and further stirred at room temperature for 1 hour. Water was added slowly at 0° C., the resultant solution was extracted with chloroform three times, and the organic layers were combined, washed with an aqueous saturated sodium bicarbonate solution and an aqueous saturated sodium chloride solution, dried with anhydrous magnesium sulfate, and concentrated to obtain 0.65 g of chloromethyl 3-fluorobenzoate.
Identifiers
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REACTION_CXSMILES
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Cl[CH:2]([Cl:4])C.[F:5][C:6]1[CH:7]=[C:8]([CH:12]=[CH:13][CH:14]=1)[C:9](Cl)=[O:10].[O:15]1CCCOO1>[Cl-].[Cl-].[Cl-].[Cl-].[Zr+4].O>[F:5][C:6]1[CH:7]=[C:8]([CH:12]=[CH:13][CH:14]=1)[C:9]([O:15][CH2:2][Cl:4])=[O:10] |f:3.4.5.6.7|
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Inputs
Step One
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Name
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|
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Quantity
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10 mL
|
|
Type
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reactant
|
|
Smiles
|
ClC(C)Cl
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|
Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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FC=1C=C(C(=O)Cl)C=CC1
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Name
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Quantity
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1.32 g
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Type
|
catalyst
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Smiles
|
[Cl-].[Cl-].[Cl-].[Cl-].[Zr+4]
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Step Two
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Name
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|
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Quantity
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0.21 g
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Type
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reactant
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Smiles
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O1OOCCC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 20 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled to 0° C.
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STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred for 1 hour
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|
Duration
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1 h
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STIRRING
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Type
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STIRRING
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|
Details
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further stirred at room temperature for 1 hour
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|
Duration
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1 h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the resultant solution was extracted with chloroform three times
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WASH
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Type
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WASH
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Details
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washed with an aqueous saturated sodium bicarbonate solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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an aqueous saturated sodium chloride solution, dried with anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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|
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Type
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product
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Smiles
|
FC=1C=C(C(=O)OCCl)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.65 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
